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Compound of Interest

Compound Name: 2-Oxopropanoyl chloride

CAS No.: 5704-66-5

Cat. No.: B1581750 Get Quote

Abstract
This technical guide provides an in-depth analysis of 2-oxopropanoyl chloride, a bifunctional

reagent of significant interest in synthetic organic chemistry. Commonly known by its trivial

name, pyruvoyl chloride, this compound serves as a versatile building block for the introduction

of the pyruvoyl moiety, a key structural element in various biologically active molecules and

complex organic frameworks. This document details the compound's nomenclature,

physicochemical properties, synthesis, reactivity, and applications, with a focus on providing

practical insights for researchers in drug discovery and chemical development. All protocols

and claims are substantiated with citations from authoritative sources to ensure scientific

integrity and reproducibility.

Nomenclature, Structure, and Physicochemical
Properties
IUPAC Nomenclature and Synonyms
The systematic name for the compound, as determined by the International Union of Pure and

Applied Chemistry (IUPAC), is 2-oxopropanoyl chloride.[1] This name is derived from its

parent carboxylic acid, 2-oxopropanoic acid (pyruvic acid).

The compound is widely recognized by several synonyms in chemical literature and

commercial catalogs[1][2]:

Pyruvoyl chloride
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Pyruvic acid chloride

2-Oxopropionyl chloride

Propanoyl chloride, 2-oxo-

Accurate identification is crucial for safety and experimental success. The Chemical Abstracts

Service (CAS) Registry Number is the definitive identifier.

Chemical Structure and Properties
2-Oxopropanoyl chloride is a unique molecule featuring two reactive electrophilic sites: a

highly reactive acyl chloride and a less reactive ketone. This dual reactivity is the foundation of

its synthetic utility.

Table 1: Physicochemical and Identification Data for 2-Oxopropanoyl Chloride

Property Value Source(s)

IUPAC Name 2-oxopropanoyl chloride [1]

CAS Number 5704-66-5 [1][2]

Molecular Formula C₃H₃ClO₂ [1][2][3]

Molecular Weight 106.51 g/mol [1][2]

Canonical SMILES CC(=O)C(=O)Cl [1][2]

InChIKey
AUUTXOKCFQTKPL-

UHFFFAOYSA-N
[1][2][3]

Boiling Point
~138.2 °C at 760 mmHg

(predicted)
[4]

Density ~1.3 g/cm³ (predicted) [4]

Appearance
Colorless to yellow liquid

(typical)

Vapor Pressure
~6.8 mmHg at 25°C

(predicted)
[2][4]
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Synthesis of 2-Oxopropanoyl Chloride: Mechanisms
and Protocols
Rationale for Synthetic Route Selection
The direct conversion of α-keto acids, such as pyruvic acid, to their corresponding acyl

chlorides is notoriously challenging. Standard chlorinating agents like phosphorus halides (e.g.,

PCl₅) or thionyl chloride (SOCl₂) alone are often ineffective, leading to low yields or undesired

side reactions involving the ketone moiety.[5][6] Reagents such as phosgene and oxalyl

chloride have also been reported to give low yields of the desired product in ether solutions.[5]

[6]

A more robust and reliable method, detailed in Organic Syntheses, employs α,α-dichloromethyl

methyl ether as the chlorinating agent.[5][6] This reagent has proven to be more satisfactory for

preparing α-keto acid chlorides.[6] The causality behind its effectiveness lies in the in situ

formation of a reactive intermediate that favors the desired transformation over competing

pathways.

Synthetic Workflow and Mechanism
The reaction proceeds by the initial formation of a chloromethoxymethyl pyruvate intermediate.

This intermediate is thermally unstable and decomposes upon gentle heating to yield the

desired 2-oxopropanoyl chloride, along with volatile byproducts methyl formate and hydrogen

chloride gas.
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Caption: Synthesis workflow for 2-oxopropanoyl chloride.
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Detailed Laboratory Protocol
This protocol is adapted from the peer-reviewed procedure published in Organic Syntheses.[5]

Self-Validation and Safety: This protocol is self-validating as the evolution of HCl gas provides

a visual cue for reaction initiation. The final product's purity should be confirmed by

spectroscopic methods (e.g., ¹H NMR, IR). Extreme caution is required: The reaction is

performed in a well-ventilated fume hood as it releases corrosive hydrogen chloride gas. All

glassware must be scrupulously dried to prevent violent reaction of the acyl chloride with water.

Materials:

Pyruvic acid (freshly distilled)

α,α-Dichloromethyl methyl ether (redistilled, bp 83–84°C)[5]

Equipment:

Dry, three-necked round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Condenser fitted with a gas outlet connected to a trap (e.g., a bubbler with mineral oil or

an aqueous base trap)

Oil bath for heating

Procedure:

Setup: Assemble the dry glassware in a fume hood. Equip the flask with a magnetic stir

bar.

Charging Reagents: Charge the flask with pyruvic acid (1.0 eq).

Addition: While stirring the pyruvic acid at room temperature, add α,α-dichloromethyl

methyl ether (2.0 eq) dropwise from the dropping funnel over 30-45 minutes. Vigorous
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evolution of hydrogen chloride gas will be observed.

Reaction: After the addition is complete, replace the dropping funnel with a glass stopper.

Heat the reaction mixture in an oil bath to 50°C for 30-60 minutes to ensure the complete

decomposition of the intermediate.

Isolation: The resulting crude 2-oxopropanoyl chloride, often a dark oil, can be used

directly for many applications or purified by vacuum distillation.

Reactivity and Synthetic Applications
General Reactivity Profile
As a bifunctional molecule, 2-oxopropanoyl chloride's reactivity is dominated by the acyl

chloride group, which is a powerful electrophile. It readily undergoes nucleophilic acyl

substitution with a wide range of nucleophiles. The adjacent ketone functionality can influence

the reaction rates and may participate in subsequent intramolecular reactions.
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Caption: Key reactions of 2-oxopropanoyl chloride.

Key Synthetic Transformations
Amide Formation: It reacts rapidly with primary and secondary amines to form pyruvamides.

This reaction is fundamental to synthesizing various bioactive compounds and peptide

fragments. For instance, its reaction with aqueous ammonia provides a direct route to the

parent pyruvamide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1581750?utm_src=pdf-body
https://www.benchchem.com/product/b1581750?utm_src=pdf-body
https://www.benchchem.com/product/b1581750?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ester Formation: Alcohols react with 2-oxopropanoyl chloride, typically in the presence of a

non-nucleophilic base (e.g., pyridine, triethylamine) to trap the HCl byproduct, yielding

pyruvate esters. These esters are valuable intermediates; for example, pyruvate esters of

protected monosaccharides have been used in photochemical oxidation reactions.[7]

Hydrolysis: Like most acyl chlorides, it reacts violently with water, hydrolyzing back to pyruvic

acid and releasing HCl. This necessitates the use of anhydrous conditions during its

synthesis and subsequent reactions.

Applications in Drug Development and Agrochemicals
While direct applications of 2-oxopropanoyl chloride are specific, related acyl chlorides like 2-

chloropropionyl chloride are crucial intermediates in the synthesis of pharmaceuticals and

agrochemicals.[8] For example, 2-chloropropionyl chloride is a key starting material for

synthesizing N(2)-L-alanyl-L-glutamine, a stable dipeptide used in clinical nutrition, and certain

anti-inflammatory drugs.[9] The chemistry of 2-oxopropanoyl chloride provides a model for

the reactivity of these important α-substituted acyl chlorides. Its derivatives are explored for

their potential as enzyme inhibitors and as components in novel therapeutic agents.

Safety, Handling, and Storage
GHS Hazard Identification
2-Oxopropanoyl chloride is a hazardous substance. According to the Globally Harmonized

System (GHS), it presents the following hazards[1]:

H314: Causes severe skin burns and eye damage.

H302: Harmful if swallowed.

H226: Flammable liquid and vapor (reported in some classifications).

Handling and Personal Protective Equipment (PPE)
Handling: Always handle 2-oxopropanoyl chloride inside a certified chemical fume hood.

Use glassware and equipment that have been thoroughly dried. Avoid contact with water,

alcohols, amines, bases, and oxidizing agents.
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PPE: Wear appropriate personal protective equipment, including:

Chemical-resistant gloves (e.g., butyl rubber).

Chemical splash goggles and a face shield.

A flame-resistant lab coat.

Storage
Store in a tightly sealed container in a cool, dry, well-ventilated area away from incompatible

materials. The container should be kept under an inert atmosphere (e.g., nitrogen or argon) to

prevent degradation from atmospheric moisture.

Conclusion
2-Oxopropanoyl chloride is a potent and versatile bifunctional reagent. A thorough

understanding of its nomenclature, properties, and reactivity is essential for its effective and

safe use in the laboratory. The synthetic protocol employing α,α-dichloromethyl methyl ether

remains the most reliable method for its preparation. Its ability to readily form amides and

esters makes it a valuable tool for introducing the pyruvoyl group in the synthesis of complex

molecules for pharmaceutical and materials science research. Adherence to strict safety

protocols is paramount when handling this corrosive and reactive compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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